molecular formula C21H18ClN3O3S2 B2650903 N-(4-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide CAS No. 1207049-54-4

N-(4-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide

Cat. No. B2650903
M. Wt: 459.96
InChI Key: KGGAJKHJHYUEPV-UHFFFAOYSA-N
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Description

N-(4-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide is a useful research compound. Its molecular formula is C21H18ClN3O3S2 and its molecular weight is 459.96. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antiviral Activity

The synthesis of derivatives related to this compound has shown potential in antiviral applications. For instance, a study involving the synthesis of similar sulfonamide derivatives demonstrated anti-tobacco mosaic virus activity, indicating the potential of these compounds in antiviral research (Chen et al., 2010).

Antibacterial Properties

Research has also delved into the antibacterial properties of compounds closely related to N-(4-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide. A study focused on the synthesis of N-substituted 5-[(4-chlorophenoxy) methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides found that these compounds showed significant antibacterial activity against various bacterial strains (Siddiqui et al., 2014).

Endothelin Receptor Antagonism

Another research area explores the role of similar compounds as endothelin receptor antagonists. A study on 2-aryloxycarbonylthiophene-3-sulfonamides, which are structurally similar, showed that these compounds can act as potent and selective antagonists of endothelin receptors (Raju et al., 1997).

Biotransformation Studies

Compounds like N-(4-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide have also been used in biotransformation studies. For example, research involving the transformation of dimethylbenzothiophenes by Pseudomonas strains provides insights into the microbial degradation of sulfur heterocycles in petroleum (Kropp et al., 1996).

Molecular Docking and Cytotoxicity Studies

Furthermore, molecular docking and cytotoxicity studies of similar compounds have been conducted to evaluate their potential as cancer inhibitors. A study on sulfonamide derivatives with an isoxazolyl-phenyl moiety showed that these compounds exhibited promising in vitro antitumor activity against various cancer cell lines (Fahim & Shalaby, 2019).

properties

IUPAC Name

N-(4-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18ClN3O3S2/c1-13-4-5-15(12-14(13)2)20-23-21(28-24-20)19-18(10-11-29-19)30(26,27)25(3)17-8-6-16(22)7-9-17/h4-12H,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KGGAJKHJHYUEPV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)C2=NOC(=N2)C3=C(C=CS3)S(=O)(=O)N(C)C4=CC=C(C=C4)Cl)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18ClN3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

460.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide

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